Imidazopyrazines
Imidazopyrazines are a class of heterocyclic compounds characterized by the presence of an imidazole ring fused to a pyrazine ring. These molecules often exhibit diverse biological activities, making them attractive for various applications in pharmaceutical and agricultural fields. The structure's unique features allow for the potential modulation of several physiological pathways, including targeting receptors involved in inflammation, pain management, and other disease states.
Imidazopyrazines can be synthesized through multi-step organic reactions, offering researchers a flexible approach to modify functional groups for specific properties or therapeutic targets. Due to their structural complexity, these compounds can serve as lead structures for drug development, providing a basis for further optimization and improvement of efficacy and safety profiles.
In agricultural applications, imidazopyrazines may act as fungicides by inhibiting fungal growth through disruption of metabolic processes essential for survival. Their use can help protect crops from diseases caused by various fungi, thereby enhancing crop yield and quality.

Structure | Chemical Name | CAS | MF |
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1-{imidazo1,2-apyrazin-3-yl}-2-(methylamino)ethan-1-ol | 1519466-37-5 | C9H12N4O |
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3,6-Dibromo-8-methoxyimidazo1,2-apyrazine | 209797-92-2 | C7H5Br2N3O |
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1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine | 1480230-85-0 | C8H10N4 |
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Symplectin | 374583-31-0 | C19H15N3O3S |
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Coelenterazine | 55779-48-1 | C26H21N3O3 |
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8-Chloro-3-iodoimidazo[1,2-a]pyrazine | 1049677-32-8 | C6H3ClIN3 |
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2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol | 453548-55-5 | C8H9N3O |
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1H-Imidazo[4,5-b]pyrazine | 273-94-9 | C5H4N4 |
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5,6-dichloro-2-methyl-1H-Imidazo[4,5-b]pyrazine | 13484-54-3 | C6H4Cl2N4 |
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Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2-[(4-methoxyphenyl)methyl]-8-(phenylmethyl)- | 276879-69-7 | C27H23N3O3 |
Related Literature
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1. Book reviews
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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